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Compound of Interest

Compound Name: Daurisoline-d5

Cat. No.: B12386450

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This document provides essential safety
information and detailed procedures for the proper disposal of Daurisoline-d5, a deuterated
alkaloid used in research.

Daurisoline-d5, while valuable for scientific investigation, is classified as a hazardous
substance and requires careful management throughout its lifecycle, from receipt to disposal.
Adherence to these guidelines will help ensure the safety of laboratory personnel and the
protection of the environment.

l. Safety and Hazard Information

Daurisoline is categorized as harmful if swallowed.[1][2] Below is a summary of its key hazard
information.
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Hazard
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Acute Toxicity,

Oral (Category 4)

GHSO07

Warning

H302: Harmful if

swallowed

P264: Wash
thoroughly after
handling.[1]
P270: Do not
eat, drink or
smoke when
using this
product.[1]
P301+P312: IF
SWALLOWED:
Call a POISON
CENTER or
doctor/physician
if you feel unwell.
P330: Rinse
mouth. P501:
Dispose of
contents/contain
er in accordance
with
local/regional/nat
ional/internationa

| regulations.

Il. Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Daurisoline-

d5. This procedure is based on general best practices for hazardous chemical waste and

should be adapted to comply with your institution's specific policies and local regulations.

1. Personal Protective Equipment (PPE) Check:

» Before handling Daurisoline-d5 for disposal, ensure you are wearing appropriate PPE,

including:
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o Safety glasses or goggles
o Chemical-resistant gloves (nitrile or neoprene recommended)
o Laboratory coat
. Waste Segregation:
Solid Waste:

o Place any solid Daurisoline-d5, contaminated personal protective equipment (e.g.,
gloves, weighing paper), and empty vials directly into a designated hazardous waste
container labeled "Hazardous Chemical Waste" and "Toxic".

o Do not mix with non-hazardous waste.
Liquid Waste (Solutions):

o If Daurisoline-d>5 is in a solvent, collect the solution in a sealable, chemical-resistant
waste container.

o The container must be clearly labeled with "Hazardous Chemical Waste," the name
"Daurisoline-d5," and the solvent(s) used.

o Do not pour Daurisoline-d5 solutions down the drain.[3]
. Waste Container Management:
Keep the hazardous waste container securely sealed when not in use.

Store the container in a designated, well-ventilated, and secure area, away from
incompatible materials.

Ensure the waste container is properly labeled with a hazardous waste tag as required by
your institution's Environmental Health and Safety (EHS) department.

. Scheduling Waste Pickup:
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e Contact your institution's EHS department to schedule a pickup for the hazardous waste.

» Provide them with all necessary information regarding the waste, including the chemical
name and quantity.

5. Documentation:

e Maintain a record of the disposal, including the date, quantity of Daurisoline-d5 disposed of,
and the method of disposal.

lll. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Daurisoline-d5 waste.
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Caption: Decision workflow for the proper disposal of Daurisoline-d5 waste.
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Disclaimer: This information is intended as a guide and should not replace the specific
protocols and regulations of your institution. Always consult your organization's Environmental
Health and Safety (EHS) department for detailed guidance on hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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